Cas no 25642-00-6 (Benzene, 2-(dichloromethyl)-4-nitro-1-(trichloromethyl)-)

• Product Name: Benzene, 2-(dichloromethyl)-4-nitro-1-(trichloromethyl)-
• CAS No: 25642-00-6
• MF: C₈H₄Cl₅NO₂
• MW: 323.387857437134
• CID: 1423817
• PubChem ID: 23337634
• Update Time: 2025-04-20

Benzene, 2-(dichloromethyl)-4-nitro-1-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(dichloromethyl)-4-nitro-1-(trichloromethyl)-
• DTXSID501214639
• SCHEMBL11451357
• 2-(dichloromethyl)-4-nitro-1-(trichloromethyl)benzene
• 25642-00-6

• Inchi： 1S/C8H4Cl5NO2/c9-7(10)5-3-4(14(15)16)1-2-6(5)8(11,12)13/h1-3,7H
• InChI Key： CRGUMPOGQYEWJB-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1C(Cl)Cl)[N+](=O)[O-])(Cl)Cl

Computed Properties

• Exact Mass: 320.86872
• Monoisotopic Mass: 320.868467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14